methyl (2S)-2-amino-3-(3-prop-2-enylphenyl)propanoate;hydrochloride

• IUPAC Name: methyl (2S)-2-amino-3-(3-prop-2-enylphenyl)propanoate;hydrochloride
• InChI: InChI=1S/C13H17NO2.ClH/c1-3-5-10-6-4-7-11(8-10)9-12(14)13(15)16-2;/h3-4,6-8,12H,1,5,9,14H2,2H3;1H/t12-;/m0./s1
• InChI Key: FJUFTSXLPPNDCN-YDALLXLXSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=CC(=C1)CC=C)N.Cl
• Isomeric SMILES: COC(=O)[C@H](CC1=CC=CC(=C1)CC=C)N.Cl
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol

Description

Methyl (2S)-2-amino-3-(3-prop-2-enylphenyl)propanoate;hydrochloride, also known as MAP, is a chemical compound that has been widely used in scientific research. It is a derivative of the amino acid phenylalanine and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Pharmacological Potential

• Antimalarial Activity

  A study by Werbel et al. (1986) explored the synthesis and antimalarial activity of a series of compounds related to methyl (2S)-2-amino-3-(3-prop-2-enylphenyl)propanoate hydrochloride. These compounds demonstrated significant antimalarial potency against Plasmodium berghei in mice, suggesting the potential of this chemical scaffold in developing antimalarial drugs (Werbel et al., 1986).

• Antimicrobial and Antifungal Activity

  Research by Mickevičienė et al. (2015) involved the synthesis of N-Substituted-β-amino acid derivatives containing 2-hydroxyphenyl, benzo[b]phenoxazine, and quinoxaline moieties. Some of these derivatives exhibited good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, as well as antifungal activity against Candida tenuis and Aspergillus niger. This highlights the compound's role as a precursor in synthesizing molecules with potential antimicrobial applications (Mickevičienė et al., 2015).

Chemical Synthesis and Material Science

• Synthesis of Methyl (S)-3-amino-3-(3-pyridyl)propanoate

  A study by Zhong et al. (1999) described an efficient stereoselective synthesis of methyl (S)-3-amino-3-(3-pyridyl)propanoate, showcasing the versatility of similar compounds in synthesizing biologically active molecules (Zhong et al., 1999).

• Corrosion Inhibition

  Vikneshvaran and Velmathi (2017) investigated Schiff bases derived from L-Tryptophan, including methyl 2-((2-hydroxybenzylidene)amino-3-(1H-indol-3-yl)propanoate, for their potential in inhibiting corrosion of stainless steel in acidic environments. This research emphasizes the compound's application in developing new materials with enhanced corrosion resistance properties (Vikneshvaran & Velmathi, 2017).